Cas no 1368578-53-3 (1H-Indole, 5-bromo-7-chloro-2,3-dihydro-3,3-dimethyl-)
1H-Indole, 5-bromo-7-chloro-2,3-dihydro-3,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 5-bromo-7-chloro-2,3-dihydro-3,3-dimethyl-
- EN300-1145436
- AKOS019067262
- 1368578-53-3
- 5-bromo-7-chloro-3,3-dimethyl-2,3-dihydro-1H-indole
-
- Inchi: 1S/C10H11BrClN/c1-10(2)5-13-9-7(10)3-6(11)4-8(9)12/h3-4,13H,5H2,1-2H3
- InChI Key: BITOJJRTPQPOHO-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(Br)C=C2Cl)C(C)(C)C1
Computed Properties
- Exact Mass: 258.97634g/mol
- Monoisotopic Mass: 258.97634g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.438±0.06 g/cm3(Predicted)
- Boiling Point: 309.1±42.0 °C(Predicted)
- pka: 2.66±0.40(Predicted)
1H-Indole, 5-bromo-7-chloro-2,3-dihydro-3,3-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1145436-0.05g |
5-bromo-7-chloro-3,3-dimethyl-2,3-dihydro-1H-indole |
1368578-53-3 | 0.05g |
$959.0 | 2023-06-09 | ||
| Enamine | EN300-1145436-0.1g |
5-bromo-7-chloro-3,3-dimethyl-2,3-dihydro-1H-indole |
1368578-53-3 | 0.1g |
$1005.0 | 2023-06-09 | ||
| Enamine | EN300-1145436-0.25g |
5-bromo-7-chloro-3,3-dimethyl-2,3-dihydro-1H-indole |
1368578-53-3 | 0.25g |
$1051.0 | 2023-06-09 | ||
| Enamine | EN300-1145436-0.5g |
5-bromo-7-chloro-3,3-dimethyl-2,3-dihydro-1H-indole |
1368578-53-3 | 0.5g |
$1097.0 | 2023-06-09 | ||
| Enamine | EN300-1145436-1.0g |
5-bromo-7-chloro-3,3-dimethyl-2,3-dihydro-1H-indole |
1368578-53-3 | 1g |
$1142.0 | 2023-06-09 | ||
| Enamine | EN300-1145436-2.5g |
5-bromo-7-chloro-3,3-dimethyl-2,3-dihydro-1H-indole |
1368578-53-3 | 2.5g |
$2240.0 | 2023-06-09 | ||
| Enamine | EN300-1145436-5.0g |
5-bromo-7-chloro-3,3-dimethyl-2,3-dihydro-1H-indole |
1368578-53-3 | 5g |
$3313.0 | 2023-06-09 | ||
| Enamine | EN300-1145436-10.0g |
5-bromo-7-chloro-3,3-dimethyl-2,3-dihydro-1H-indole |
1368578-53-3 | 10g |
$4914.0 | 2023-06-09 |
1H-Indole, 5-bromo-7-chloro-2,3-dihydro-3,3-dimethyl- Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1H-Indole, 5-bromo-7-chloro-2,3-dihydro-3,3-dimethyl-
1H-Indole, 5-bromo-7-chloro-2,3-dihydro-3,3-dimethyl- (CAS No. 1368578-53-3): A Comprehensive Overview in Modern Chemical Biology
The compound 1H-Indole, 5-bromo-7-chloro-2,3-dihydro-3,3-dimethyl- (CAS No. 1368578-53-3) represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic aromatic molecule, characterized by its bromo and chloro substituents, has garnered considerable attention due to its versatile applications in drug discovery and molecular medicine. The structural features of this compound make it a valuable scaffold for developing novel therapeutic agents targeting various biological pathways.
In recent years, the exploration of indole derivatives has been a focal point in medicinal chemistry, owing to their broad spectrum of biological activities. The presence of both bromo and chloro groups in 1H-Indole, 5-bromo-7-chloro-2,3-dihydro-3,3-dimethyl- enhances its reactivity and potential for further functionalization. This attribute is particularly advantageous in the synthesis of complex molecules designed to interact with specific biological targets.
One of the most compelling aspects of this compound is its utility as a building block in the synthesis of small-molecule inhibitors. Recent studies have demonstrated its effectiveness in modulating enzymes involved in cancer metabolism. For instance, researchers have leveraged its structural framework to develop inhibitors targeting the mTOR pathway, a critical regulator of cell growth and proliferation. The bromo and chloro substituents provide reactive sites for further chemical modifications, enabling the creation of highly specific inhibitors with enhanced potency and selectivity.
The dihydrodimethyl substitution pattern at the 2 and 3 positions of the indole ring contributes to the compound's stability and bioavailability. This structural motif is often employed in drug design to improve pharmacokinetic properties, ensuring that the molecule remains active within the physiological environment for extended periods. Such characteristics are essential for developing drugs with prolonged therapeutic effects.
Advances in computational chemistry have further enhanced the understanding of 1H-Indole, 5-bromo-7-chloro-2,3-dihydro-3,3-dimethyl-'s interactions with biological targets. Molecular docking studies have revealed its potential binding affinity to various proteins implicated in inflammatory diseases and neurodegenerative disorders. These findings have spurred interest in exploring its therapeutic potential beyond oncology.
In addition to its role as a pharmacophore, this compound has been investigated for its antimicrobial properties. Preliminary research suggests that it exhibits activity against resistant bacterial strains by interfering with essential metabolic pathways. This dual functionality as both a drug scaffold and an antimicrobial agent positions it as a multifaceted tool in addressing emerging infectious diseases.
The synthesis of 1H-Indole, 5-bromo-7-chloro-2,3-dihydro-3,3-dimethyl- involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include bromination and chlorination reactions followed by cyclization to form the indole core. These processes are optimized for high yield and purity, ensuring that researchers can obtain sufficient quantities for both preclinical studies and industrial applications.
The compound's compatibility with various spectroscopic techniques has made it a favorite among researchers studying molecular interactions. Nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into its structure, while mass spectrometry (MS) confirms its molecular weight and fragmentation patterns. These analytical methods are crucial for verifying the identity and purity of synthetic intermediates and final products.
Efforts to enhance the sustainability of pharmaceutical synthesis have also led to innovations in the production of 1H-Indole, 5-bromo-7-chloro-2,3-dihydro-3,3-dimethyl. Green chemistry principles have been integrated into synthetic routes to minimize waste generation and reduce reliance on hazardous reagents. Such environmentally conscious approaches align with global initiatives to promote sustainable drug development practices.
The future prospects for this compound are promising, with ongoing research exploring new derivatives and applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel therapeutics targeting unmet medical needs. The versatility of 1H-Indole, 5-bromo-7-chloro-2,3-dihydro-3,3-dimethyl ensures that it will remain a cornerstone in chemical biology for years to come.
1368578-53-3 (1H-Indole, 5-bromo-7-chloro-2,3-dihydro-3,3-dimethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)